N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-2-oxo-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C15H19N3O4/c1-21-12-5-6-13(22-2)11(9-12)10-16-17-14(19)15(20)18-7-3-4-8-18/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,17,19)/b16-10+
• InChI Key: YBYWRRDPPOXYNV-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C(=O)N2CCCC2
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N/NC(=O)C(=O)N2CCCC2
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• Solubility: 33.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide, also known as DPAH, is a chemical compound that has been extensively studied for its potential therapeutic applications. DPAH belongs to the class of hydrazide derivatives and has been shown to possess a wide range of biological activities, including antitumor, anticonvulsant, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide is not fully understood. However, it has been suggested that N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to modulate the activity of various enzymes and receptors, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in inflammation and cancer. N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to inhibit the activity of MMPs, enzymes that are involved in the breakdown of extracellular matrix proteins. Additionally, N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to possess antioxidant properties, protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized and purified. N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to possess a wide range of biological activities, making it a versatile research tool. However, there are also some limitations to using N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide in lab experiments. For example, N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to possess cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide. One area of interest is the development of N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide derivatives with improved pharmacological properties. Another area of interest is the investigation of the molecular mechanisms underlying the anticancer effects of N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide. Additionally, further studies are needed to determine the safety and efficacy of N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide in animal models and humans.

Scientific Research Applications

N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer properties, inhibiting the growth of various cancer cell lines in vitro and in vivo. N'-(2,5-dimethoxybenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to possess anticonvulsant and anti-inflammatory effects.